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Compound of Interest

Compound Name: Formaldehyde, dimer
CAS No.: 287-50-3
Cat. No.: B13752080
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of 1,3,5-trioxane. The information is compiled from established scientific literature and
databases to support research, development, and safety assessments involving this
compound. All quantitative data is presented in standardized tables for clarity and comparative
analysis. Detailed experimental methodologies, based on established calorimetric and
analytical techniques, are also provided.

Core Thermodynamic Data

The thermodynamic parameters of 1,3,5-trioxane are crucial for understanding its stability,
reactivity, and behavior in various chemical processes. The following tables summarize key
thermodynamic data for 1,3,5-trioxane in its solid and gaseous states.

Enthalpy and Entropy Data
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Property Value Units State Reference(s)
Standard
Enthalpy of -522.3+0.4 kJ/mol Solid [1]

Formation (AfH°®)

-465.76 + 0.50 kJ/mol Gas [2]
Standard
Enthalpy of ]

i -1515.7+ 0.3 kJ/mol Solid [1]
Combustion
(AcH?)
Standard Molar )

142.89 J/mol-K Solid [1]

Entropy (S°)
284.90 £ 3.40 J/mol-K Gas [2]

Heat Capacity

. Temperature
Property Value Units ) Reference(s)
Molar Heat
_ 113.08 J/mol-K 298.15 [1]
Capacity (Cp)
Gas (Constant
33.50 J/mol-K [3]

Pressure)

Phase Transition Data
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Property Value Units Reference(s)

Enthalpy of Fusion

15.1 kJ/mol [3]
(AfusH)
Enthalpy of
i 55+ 6 kJ/mol [3]
Sublimation (AsubH°®)
Enthalpy of
e 40.0 kJ/mol [3]
Vaporization (AvapH)
Melting Point 60-62 °C
Boiling Point 114-115 °C
Triple Point
333.44 K [3]
Temperature

Vapor Pressure

Vapor Pressure Temperature
7.5 hPa 20 °C
13 mmHg 77 °F[4]

Experimental Protocols

The determination of the thermodynamic properties of 1,3,5-trioxane relies on precise
calorimetric and analytical methods. The following sections describe the generalized
experimental protocols for key measurements.

Determination of Enthalpy of Combustion using Bomb
Calorimetry

The standard enthalpy of combustion of 1,3,5-trioxane is determined using a bomb calorimeter.
This technique measures the heat released when a substance is completely burned in a
constant-volume container.

Apparatus:
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 |sothermal jacket bomb calorimeter

e High-pressure oxygen bomb

o Pellet press

e Fuse wire (platinum or similar)

o Calibrated temperature sensor (e.g., platinum resistance thermometer)
e Ignition system

Generalized Procedure:

o Sample Preparation: A known mass of high-purity 1,3,5-trioxane is pressed into a pellet. The
sample is placed in a crucible within the bomb.

o Fuse Wire: A fuse wire of known length and material is connected to the electrodes inside
the bomb, with the wire in contact with the sample.

o Assembly and Pressurization: The bomb is sealed and purged with a small amount of
oxygen before being filled with high-purity oxygen to a pressure of approximately 30 atm.

o Calorimeter Setup: The sealed bomb is placed in the calorimeter vessel containing a
precisely known mass of water. The calorimeter is then sealed, and the stirrer is activated to
ensure a uniform water temperature.

o Temperature Equilibration: The system is allowed to reach thermal equilibrium, and the initial
temperature is recorded.

e Ignition: The sample is ignited by passing an electric current through the fuse wire.

o Temperature Measurement: The temperature of the water in the calorimeter is recorded at
regular intervals until it reaches a maximum and then begins to cool.

o Data Analysis: The heat of combustion is calculated from the corrected temperature rise,
taking into account the heat capacity of the calorimeter system (determined by calibrating
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with a standard substance like benzoic acid), and corrections for the heat of formation of
nitric acid from residual nitrogen and the heat of combustion of the fuse wire.

Determination of Heat Capacity using Adiabatic
Calorimetry

The heat capacity of 1,3,5-trioxane is measured using an adiabatic calorimeter, which
minimizes heat exchange with the surroundings.

Apparatus:

Adiabatic calorimeter with a sample container

Heater for the sample container

Adiabatic shield with its own heater

Calibrated temperature sensors for the sample container and the shield

Vacuum system
Generalized Procedure:

e Sample Loading: A known mass of the 1,3,5-trioxane sample is sealed in the sample
container.

» Evacuation: The space between the sample container and the adiabatic shield is evacuated
to minimize heat transfer by convection.

e Cooling: The calorimeter is cooled to the desired starting temperature.

¢ Heating and Measurement: A known amount of electrical energy is supplied to the heater of
the sample container, causing a small increase in its temperature. During this heating period,
the temperature of the adiabatic shield is continuously adjusted to match the temperature of
the sample container, thereby creating an adiabatic (no heat exchange) environment.

o Temperature Equilibration: After the heating pulse, the system is allowed to reach thermal
equilibrium, and the final temperature is recorded.
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o Calculation: The heat capacity of the sample is calculated from the amount of energy
supplied and the measured temperature rise, after subtracting the heat capacity of the
sample container (determined in a separate experiment). This process is repeated over the
desired temperature range.

Logical Relationships and Workflows

The following diagrams illustrate the phase transitions of 1,3,5-trioxane and a typical
experimental workflow for determining its thermodynamic properties.

Phase Transitions and Decomposition of 1,3,5-Trioxane

Phase Transitions

1,3,5-Trioxane (Solid)

AfusH = 15.1 kJ/mol
(Melting)

AsubH° = 55 kJ/mol

1,3,5-Trioxane (Liquid) (e

AvdpH = 40.0 kJfmol
Vaporizatiorx

1,3,5-Trioxane (Gas)

Decomposition

Decomposition

3x Formaldehyde (Gas)
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Phase transitions and decomposition pathway of 1,3,5-trioxane.

Workflow for Bomb Calorimetry

Sample Preparation
(Pelletizing)

:

Weigh Sample

:

Assemble Bomb
(with fuse wire)

:

Pressurize with 02

:

Place Bomb in Calorimeter

:

Equilibrate System
(Record Initial Temp)

Ignite Sample

Measure Temperature Rise

:

Calculate Enthalpy
of Combustion
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Generalized experimental workflow for bomb calorimetry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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